2,2,2-Trichloro-1-(3-methoxyphenyl)ethanol

• Molecular Formula: C9H9Cl3O2
• Molecular Weight: 255.5 g/mol
• IUPAC Name: 2,2,2-trichloro-1-(3-methoxyphenyl)ethanol
• InChI: InChI=1S/C9H9Cl3O2/c1-14-7-4-2-3-6(5-7)8(13)9(10,11)12/h2-5,8,13H,1H3
• InChI Key: PZRZHWULTQNEHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(C(Cl)(Cl)Cl)O

Description

2,2,2-Trichloro-1-(3-methoxyphenyl)ethanol is a useful research compound. Its molecular formula is C9H9Cl3O2 and its molecular weight is 255.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1.8 mL (22.5 mmol) of chloroform in 10 mL DMF was added 1.4 g (10 mmol) of 3-methoxybenzaldehyde. The reaction mixture was chilled to 0° C. and a solution of 0.40 g (7 mmol) of potassium hydroxide in 1.8 mL of methanol was added. The reaction mixture was stirred for 3 h at 0° C., then quenched by addition of 1 mL of 1 N hydrochloric acid. The reaction mixture was adjusted to pH=7, then extracted with EtOAc. The organic layers were washed with brine, dried (Na2SO4), filtered and evaporated. The product was used in the next step without further purification.